Cas no 50594-43-9 (Ethanol, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]-)

• Product Name: Ethanol, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]-
• CAS No: 50594-43-9
• MF: C₁₅H₁₁ClF₃NO₅
• MW: 377.69975399971
• CID: 364591
• PubChem ID: 12960219
• Update Time: 2025-04-19

Ethanol, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]-
• 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]ethanol
• 2-{5-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy}ethan-1-ol
• DTXSID80514059
• SCHEMBL10607104
• 50594-43-9

• Inchi： 1S/C15H11ClF3NO5/c16-11-7-9(15(17,18)19)1-4-13(11)25-10-2-3-12(20(22)23)14(8-10)24-6-5-21/h1-4,7-8,21H,5-6H2
• InChI Key： MTDPTBAFHMNHTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1=CC=C(C(=C1)OCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 377.02783
• Monoisotopic Mass: 377.0277846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.83